Cas no 78448-07-4 (7H-Dibenzo[c,g]carbazol-3-ol)
7H-Dibenzo[c,g]carbazol-3-ol structure
Product Name:7H-Dibenzo[c,g]carbazol-3-ol
CAS No:78448-07-4
MF:C20H13NO
MW:283.323324918747
CID:570414
PubChem ID:115088
Update Time:2025-04-19
7H-Dibenzo[c,g]carbazol-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 7H-Dibenzo[c,g]carbazol-3-ol
- 3-Hydroxy-7H-dibenzo(c,g)carbazole
- 3-Hydroxy-7H-dibenz(c,g)carbazole
- 3-Hydroxy-7H-dibenzo[c,g]carbazole
- 7H-Dibenzo(c,g)carbazol-3-ol
- AC1L3GI5
- AC1Q78ZR
- AG-H-14782
- CCRIS 1843
- 3-hydroxy-7h-dibenzo{c,g)carbazole
- DTXSID30229085
- 78448-07-4
-
- Inchi: 1S/C20H13NO/c22-14-7-8-16-13(11-14)6-10-18-20(16)19-15-4-2-1-3-12(15)5-9-17(19)21-18/h1-11,21-22H
- InChI Key: MCCKDPWBONHUOR-UHFFFAOYSA-N
- SMILES: OC1C=CC2=C(C=1)C=CC1=C2C2C3C=CC=CC=3C=CC=2N1
Computed Properties
- Exact Mass: 283.1
- Monoisotopic Mass: 283.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Exact Mass: 283.1
- XLogP3: 5.5
- Topological Polar Surface Area: 36Ų
Experimental Properties
- Density: 1.398
- Boiling Point: 605.9°C at 760 mmHg
- Flash Point: 320.2°C
- Refractive Index: 1.895
7H-Dibenzo[c,g]carbazol-3-ol Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
78448-07-4 (7H-Dibenzo[c,g]carbazol-3-ol) Related Products
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- 580-16-5(quinolin-6-ol)
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- 2380-94-1(4-Hydroxyindole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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